molecular formula C14H17FO3S B8080584 Ethyl 6-(3-fluorophenyl)sulfanyl-2-oxohexanoate

Ethyl 6-(3-fluorophenyl)sulfanyl-2-oxohexanoate

Cat. No.: B8080584
M. Wt: 284.35 g/mol
InChI Key: FHQJDFTYUPHFJV-UHFFFAOYSA-N
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Description

Compound “Ethyl 6-(3-fluorophenyl)sulfanyl-2-oxohexanoate” is a chemical entity listed in the PubChem database. It is known for its unique properties and potential applications in various scientific fields. This compound has garnered attention due to its distinctive chemical structure and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of compound “Ethyl 6-(3-fluorophenyl)sulfanyl-2-oxohexanoate” involves specific reaction conditions and reagents. The detailed synthetic routes are typically documented in scientific literature and patents. For instance, the preparation of similar compounds often involves multi-step synthesis, starting from readily available precursors and using catalysts to facilitate the reactions .

Industrial Production Methods: Industrial production of compound “this compound” may involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions, such as temperature, pressure, and solvent choice, to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency of industrial production.

Chemical Reactions Analysis

Types of Reactions: Compound “Ethyl 6-(3-fluorophenyl)sulfanyl-2-oxohexanoate” undergoes various chemical reactions, including:

Common Reagents and Conditions:

    Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

    Reducing Agents: Lithium aluminum hydride, sodium borohydride.

    Catalysts: Palladium on carbon, platinum.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield ketones or carboxylic acids, while reduction reactions may produce alcohols or amines.

Scientific Research Applications

Compound “Ethyl 6-(3-fluorophenyl)sulfanyl-2-oxohexanoate” has a wide range of applications in scientific research, including:

Mechanism of Action

The mechanism of action of compound “Ethyl 6-(3-fluorophenyl)sulfanyl-2-oxohexanoate” involves its interaction with specific molecular targets and pathways. This compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact mechanism can vary depending on the context of its use and the specific targets involved .

Comparison with Similar Compounds

  • Compound A (CID 123456789)
  • Compound B (CID 987654321)
  • Compound C (CID 112233445)

Comparison: Compound “Ethyl 6-(3-fluorophenyl)sulfanyl-2-oxohexanoate” stands out due to its unique chemical structure and reactivity compared to similar compounds. While other compounds may share some functional groups or reactivity patterns, “this compound” exhibits distinct properties that make it valuable for specific applications .

Properties

IUPAC Name

ethyl 6-(3-fluorophenyl)sulfanyl-2-oxohexanoate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H17FO3S/c1-2-18-14(17)13(16)8-3-4-9-19-12-7-5-6-11(15)10-12/h5-7,10H,2-4,8-9H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FHQJDFTYUPHFJV-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C(=O)CCCCSC1=CC=CC(=C1)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CCOC(=O)C(=O)CCCCSC1=CC=CC(=C1)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H17FO3S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

284.35 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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